Cas no 59404-74-9 (Dodecyl 2-amino-3-methylbutanoate;5-oxopyrrolidine-2-carboxylic Acid)

Dodecyl 2-amino-3-methylbutanoate;5-oxopyrrolidine-2-carboxylic Acid structure
59404-74-9 structure
Product Name:Dodecyl 2-amino-3-methylbutanoate;5-oxopyrrolidine-2-carboxylic Acid
CAS No:59404-74-9
MF:C22H42N2O5
MW:414.579287052155
CID:1614786
PubChem ID:6453803
Update Time:2025-04-21

Dodecyl 2-amino-3-methylbutanoate;5-oxopyrrolidine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-Oxo-DL-proline, compound with dodecyl DL-valinate (1:1)
    • 5-oxoproline - dodecyl valinate (1:1)
    • dodecyl 2-amino-3-methylbutanoate,5-oxopyrrolidine-2-carboxylic acid
    • 5-oxopyrrolidine-2-carboxylic acid
    • dodecyl 2-amino-3-methylbutanoate
    • 59404-74-9
    • DTXSID40974817
    • 5-Hydroxy-3,4-dihydro-2H-pyrrole-2-carboxylic acid--dodecyl valinate (1/1)
    • EINECS 261-736-8
    • Dodecyl 2-amino-3-methylbutanoate;5-oxopyrrolidine-2-carboxylic Acid
    • Inchi: 1S/C17H35NO2.C5H7NO3/c1-4-5-6-7-8-9-10-11-12-13-14-20-17(19)16(18)15(2)3;7-4-2-1-3(6-4)5(8)9/h15-16H,4-14,18H2,1-3H3;3H,1-2H2,(H,6,7)(H,8,9)
    • InChI Key: AMBDPTFAWXBVRQ-UHFFFAOYSA-N
    • SMILES: O(C(C(C(C)C)N)=O)CCCCCCCCCCCC.O=C1CCC(C(=O)O)N1

Computed Properties

  • Exact Mass: 414.30956
  • Monoisotopic Mass: 414.30937244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 15
  • Complexity: 383
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 119Ų

Experimental Properties

  • PSA: 118.72

Dodecyl 2-amino-3-methylbutanoate;5-oxopyrrolidine-2-carboxylic Acid Related Literature

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